Cas no 1000203-40-6 (4'-C-Fluoroadenosine 2',3',5'-Tribenzoate)

• Product Name: 4'-C-Fluoroadenosine 2',3',5'-Tribenzoate
• CAS No: 1000203-40-6
• MF: C₃₁H₂₄FN₅O₇
• MW: 597.549970626831
• CID: 3163962
• PubChem ID: 42606225
• Update Time: 2025-05-19

4'-C-Fluoroadenosine 2',3',5'-Tribenzoate Chemical and Physical Properties

Names and Identifiers

• 4&#39-C-Fluoro-2&#39,3&#39,5&#39-Tribenzoate-Adenosine
• 9-((2R,3R,4S,5R)-5-(fluoromethyl)-3,4-diphenoxy-5-(phenoxymethyl)-tetrahydrofuran-2-yl)-9H-purin-6-amine
• 2',3',5'-Tri-O-benzoyl-4'-C-fluoroadenosine
• 2',3',5'-Tri-o-benzoyl-4'-fluoro-beta-D-ribofuranosyl Adenine
• 4'-C-Fluoroadenosine 2',3',5'-Tribenzoate
• 1000203-40-6
• SCHEMBL13844430
• [(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dibenzoyloxy-2-fluorooxolan-2-yl]methyl benzoate

• Inchi： 1S/C31H24FN5O7/c32-31(16-41-28(38)19-10-4-1-5-11-19)24(43-30(40)21-14-8-3-9-15-21)23(42-29(39)20-12-6-2-7-13-20)27(44-31)37-18-36-22-25(33)34-17-35-26(22)37/h1-15,17-18,23-24,27H,16H2,(H2,33,34,35)/t23-,24+,27-,31-/m1/s1
• InChI Key： VRWGCWSOBIIKSR-GSBWNNRNSA-N
• SMILES： F[C@@]1(COC(C2C=CC=CC=2)=O)[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 597.16597628Da
• Monoisotopic Mass: 597.16597628Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 44
• Rotatable Bond Count: 11
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 158Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.3E-6 g/L) (25 ºC),

Additional information on 4'-C-Fluoroadenosine 2',3',5'-Tribenzoate

4'-C-Fluoroadenosine 2',3',5'-Tribenzoate (CAS No. 1000203-40-6): A Comprehensive Overview

4'-C-Fluoroadenosine 2',3',5'-Tribenzoate is a sophisticated chemical compound characterized by its intricate molecular structure and significant potential in the field of pharmaceutical research. This compound, identified by the CAS number 1000203-40-6, has garnered considerable attention due to its unique properties and applications in medicinal chemistry. The introduction of a fluorine atom at the 4'-carbon position and the benzoate esterification at the 2',3', and 5'-positions confer upon it distinct pharmacokinetic and pharmacodynamic characteristics, making it a valuable tool in the development of novel therapeutic agents.

The structural composition of 4'-C-Fluoroadenosine 2',3',5'-Tribenzoate is pivotal in understanding its biological activity. The presence of a fluorine substituent enhances the compound's metabolic stability and binding affinity to biological targets, while the benzoate esters contribute to its solubility and bioavailability. These modifications are critical in designing molecules that can effectively interact with enzymes and receptors involved in various disease pathways.

In recent years, significant advancements have been made in leveraging fluorinated nucleoside analogs for therapeutic purposes. The incorporation of fluorine into nucleoside structures has been shown to improve their pharmacological profiles, including increased resistance to enzymatic degradation and enhanced cellular uptake. For instance, studies have demonstrated that fluorinated adenosine derivatives exhibit potent inhibitory effects on adenosine receptors, which are implicated in a wide range of physiological processes such as neurotransmission, immune modulation, and cardiovascular function.

One of the most compelling aspects of 4'-C-Fluoroadenosine 2',3',5'-Tribenzoate is its potential application in oncology research. Adenosine receptor antagonists have emerged as promising candidates for cancer therapy due to their ability to modulate immune responses and inhibit tumor growth. Preclinical studies have indicated that compounds like this one can selectively target adenosine receptors overexpressed in certain cancer cell lines, leading to reduced tumor proliferation and enhanced anti-tumor immunity. The benzoate groups further enhance the compound's stability, allowing for more prolonged circulation and sustained therapeutic effect.

The synthesis of 4'-C-Fluoroadenosine 2',3',5'-Tribenzoate involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic modifications, have been employed to achieve high yields and purity. These synthetic strategies not only ensure the quality of the final product but also pave the way for scalable production, which is essential for clinical translation.

Evaluation of the pharmacological properties of 4'-C-Fluoroadenosine 2',3',5'-Tribenzoate has revealed intriguing insights into its mechanism of action. In vitro studies have shown that this compound exhibits selective binding to A1, A2A, A2B, and A3 adenosine receptors, with varying affinities depending on the specific receptor subtype. This selectivity is crucial for developing targeted therapies that minimize off-target effects and improve patient outcomes. Additionally, the compound's ability to cross the blood-brain barrier suggests potential applications in central nervous system disorders.

The impact of fluorine substitution on nucleoside analogs extends beyond simple structural modifications; it also influences their interactions with nucleases and other enzymes involved in DNA replication and repair. By enhancing metabolic stability, fluorinated adenosine derivatives can evade enzymatic degradation more effectively, thereby increasing their bioavailability and therapeutic efficacy. This characteristic makes them particularly useful in treatments requiring prolonged drug action or repeated dosing.

Recent research has also explored the potential of 4'-C-Fluoroadenosine 2',3',5'-Tribenzoate as an immunomodulatory agent. Adenosine receptor blockade has been shown to activate immune cells such as natural killer (NK) cells and T lymphocytes, which play critical roles in cancer immunotherapy. By enhancing immune surveillance against tumor cells, this compound could complement existing immunotherapeutic strategies and improve overall treatment outcomes.

The development of novel pharmaceutical agents often involves rigorous testing to ensure safety and efficacy before clinical use. Preclinical studies using animal models have provided valuable data on the toxicological profile of 4'-C-Fluoroadenosine 2',3',5'-Tribenzoate, indicating that it exhibits low toxicity at therapeutic doses. However, further studies are needed to fully understand its long-term effects and potential side reactions. Collaborative efforts between synthetic chemists, pharmacologists, and clinicians are essential to bridge the gap between laboratory findings and clinical applications.

The future prospects for 4'-C-Fluoroadenosine 2',3',5'-Tribenzoate are promising, with ongoing research focusing on optimizing its pharmacological properties for various therapeutic indications. Innovations in drug delivery systems may further enhance its efficacy by improving targeting specificity or reducing systemic exposure. Additionally, computational modeling techniques are being employed to predict how structural modifications will influence biological activity, accelerating the drug discovery process.

In conclusion, 4'-C-Fluoroadenosine 2',3',5'-Tribenzoate (CAS No. 1000203-40-6) represents a significant advancement in medicinal chemistry due to its unique structural features and multifaceted biological activities. Its potential applications in oncology, immunomodulation, and central nervous system disorders make it a compelling candidate for further development. As research continues to uncover new insights into its pharmacology and mechanisms of action, this compound is poised to play a crucial role in shaping future therapeutic strategies.